Cas no 5270-55-3 (2,2-dimethyl-4-cyanotetrahydropyran-4-ol)

• Product Name: 2,2-dimethyl-4-cyanotetrahydropyran-4-ol
• CAS No: 5270-55-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 937325
• PubChem ID: 145781
• Update Time: 2025-04-19

2,2-dimethyl-4-cyanotetrahydropyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-cyanotetrahydropyran-4-ol
• 4-hydroxy-2,2-dimethyloxane-4-carbonitrile
• 4-Cyanotetrahydro-2,2-dimethyl-2H-pyran-4-ol
• 4-hydroxy-2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile
• 2H-Pyran-4-carbonitrile, tetrahydro-4-hydroxy-2,2-dimethyl-
• 5270-55-3
• AKOS017402834
• Tetrahydro-4-hydroxy-2,2-dimethyl-2H-pyran-4-carbonitrile
• DTXSID20967146
• STK995815
• AKOS003593696

• Inchi： 1S/C8H13NO2/c1-7(2)5-8(10,6-9)3-4-11-7/h10H,3-5H2,1-2H3
• InChI Key： SCEDXLLSCMYJNS-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CC1(C)C)O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25